Cas no 1227606-08-7 (2-Bromomethyl-3-hydroxy-6-(trifluoromethyl)pyridine)

• Product Name: 2-Bromomethyl-3-hydroxy-6-(trifluoromethyl)pyridine
• CAS No: 1227606-08-7
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 4689463
• Update Time: 2025-05-20

2-Bromomethyl-3-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromomethyl-3-hydroxy-6-(trifluoromethyl)pyridine
• FCH1343974
• 2-Bromomethyl-3-hydroxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5BrF3NO/c8-3-4-5(13)1-2-6(12-4)7(9,10)11/h1-2,13H,3H2
• InChI Key： YDOQGZMMWNTHRA-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=C(C(F)(F)F)N=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromomethyl-3-hydroxy-6-(trifluoromethyl)pyridine

Introduction to 2-Bromomethyl-3-hydroxy-6-(trifluoromethyl)pyridine (CAS No: 1227606-08-7)

2-Bromomethyl-3-hydroxy-6-(trifluoromethyl)pyridine, identified by its CAS number 1227606-08-7, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, and it incorporates several functional groups that enhance its reactivity and utility in synthetic chemistry. The presence of a bromomethyl group at the 2-position and a hydroxy group at the 3-position, along with a trifluoromethyl substituent at the 6-position, makes it a valuable intermediate in the development of various bioactive molecules.

The bromomethyl group is particularly noteworthy as it serves as a reactive handle for further functionalization through nucleophilic substitution reactions. This feature allows chemists to introduce diverse moieties into the pyridine core, enabling the construction of complex molecular architectures. The hydroxy group, on the other hand, provides opportunities for hydrogen bonding interactions and can influence the solubility and metabolic stability of derivatives. The trifluoromethyl group is known for its ability to modulate lipophilicity, metabolic stability, and binding affinity, making it a common pharmacophore in drug design.

In recent years, there has been a growing interest in developing novel therapeutic agents derived from pyridine scaffolds due to their broad biological activity. The compound 2-Bromomethyl-3-hydroxy-6-(trifluoromethyl)pyridine has been explored in several research studies as a precursor for synthesizing small molecules with potential pharmacological effects. For instance, derivatives of this compound have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The unique combination of functional groups in this molecule allows for the generation of structurally diverse libraries, which can be screened for biological activity using high-throughput screening (HTS) methodologies.

One notable application of 2-Bromomethyl-3-hydroxy-6-(trifluoromethyl)pyridine is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By modifying the pyridine core with appropriate substituents, researchers have been able to develop kinase inhibitors that exhibit high selectivity and potency. The bromomethyl group can be used to introduce linkers or other pharmacophoric elements that enhance binding to the target kinase. Additionally, the trifluoromethyl group can improve the metabolic stability of the inhibitor by preventing rapid degradation.

Another area where this compound has shown promise is in the development of agrochemicals. Pyridine-based compounds are widely used as active ingredients in pesticides and herbicides due to their efficacy and environmental profile. The structural features of 2-Bromomethyl-3-hydroxy-6-(trifluoromethyl)pyridine make it an ideal candidate for designing novel agrochemicals that target specific pests while minimizing harm to non-target organisms. For example, derivatives of this compound have been investigated for their insecticidal properties, demonstrating potential as alternatives to existing chemical agents.

The synthesis of 2-Bromomethyl-3-hydroxy-6-(trifluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. One common approach involves halogenation followed by functional group interconversion. The introduction of the bromomethyl group can be achieved through bromination reactions using reagents such as N-bromosuccinimide (NBS). Subsequent hydroxylation and trifluoromethylation steps complete the synthesis. Recent advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for industrial applications.

In conclusion, 2-Bromomethyl-3-hydroxy-6-(trifluoromethyl)pyridine (CAS No: 1227606-08-7) is a valuable building block in medicinal chemistry with diverse applications in drug discovery and agrochemical development. Its unique structural features facilitate the synthesis of bioactive molecules with potential therapeutic effects against various diseases. As research continues to uncover new applications for this compound, its importance in chemical synthesis is likely to grow further. The ongoing development of innovative synthetic strategies will continue to enhance its accessibility and utility across multiple scientific disciplines.